Cas no 1105665-49-3 (2-Oxa-5-azaspiro[3.5]nonane-6,8-dione)

• Product Name: 2-Oxa-5-azaspiro[3.5]nonane-6,8-dione
• CAS No: 1105665-49-3
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 831844
• PubChem ID: 59558352
• Update Time: 2025-05-20

2-Oxa-5-azaspiro[3.5]nonane-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azaspiro[3.5]nonane-6,8-dione
• 2-Oxa-5-aza-spiro[3.5]nonane
• 2-oxa-5-aza-spiro[3.5]nonane-6,8-dione
• AK-78501
• ANW-74222
• CTK8C5117
• KB-69451
• RP08579
• CS-0000805
• DXMGYOFKUQOLFT-UHFFFAOYSA-N
• PS-18262
• D72441
• DB-356290
• AKOS027321585
• 1105665-49-3
• SCHEMBL423562

• Inchi： 1S/C7H9NO3/c9-5-1-6(10)8-7(2-5)3-11-4-7/h1-4H2,(H,8,10)
• InChI Key： DXMGYOFKUQOLFT-UHFFFAOYSA-N
• SMILES： O1CC2(CC(CC(N2)=O)=O)C1

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-Oxa-5-azaspiro[3.5]nonane-6,8-dione

2-Oxa-5-Azaspiro[3.5]Nonane-6,8-Dione: A Comprehensive Overview

The compound with CAS No. 1105665-49-3, known as 2-Oxa-5-Azaspiro[3.5]Nonane-6,8-Dione, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic family, characterized by its spiro ring system, which consists of two rings sharing only one atom. The spiro[3.5]nonane framework is a key structural feature of this molecule, contributing to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to adopt diverse conformations and interact with biological targets in novel ways. The 2-Oxa-5-Azaspiro[3.5]Nonane-6,8-Dione structure incorporates both oxygen and nitrogen atoms within its framework, making it a versatile scaffold for further functionalization. The presence of two ketone groups at positions 6 and 8 introduces additional electronic complexity, which can be exploited in various chemical reactions and biological assays.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that the spirocyclic core can serve as a platform for constructing bioactive agents with improved pharmacokinetic profiles. For instance, modifications to the nitrogen atom at position 5 have shown promise in enhancing the compound's ability to penetrate cellular membranes, a critical factor in drug delivery.

Moreover, the 2-Oxa-5-Azaspiro[3.5]Nonane-6,8-Dione has been investigated for its role in enzyme inhibition studies. Preliminary findings suggest that the molecule exhibits moderate inhibitory activity against certain proteases, making it a candidate for further exploration in anti-inflammatory and antiviral therapies. These studies underscore the importance of understanding the relationship between molecular structure and biological activity.

In terms of synthesis, the compound can be prepared via a multi-step process involving cyclization reactions and subsequent oxidation steps. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing the overall environmental impact of its production.

The spiro[3.5]nonane system also exhibits interesting physical properties, such as high thermal stability and moderate solubility in organic solvents. These properties make it suitable for use in various chemical transformations and material science applications. For example, derivatives of this compound have been explored as components in advanced polymers and coatings.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-Oxa-5-Azaspiro[3.5]Nonane-6,8-Dione and exploring its potential as a building block for more complex structures. Collaborative efforts between chemists and biologists are expected to yield new insights into its therapeutic potential and pave the way for innovative applications in medicine and materials science.

In conclusion, 2-Oxa-5-Azaspiro[3.5]Nonane-6,8-Dione (CAS No. 1105665-49-3) represents a fascinating example of how spirocyclic compounds can serve as valuable tools in modern chemistry and pharmacology. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a key player in future research endeavors.